

Introduction: The Rationale for Interrogating Nicotinamide Metabolism

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4,6-Dimethylnicotinamide

CAS No.: 13061-58-0

Cat. No.: B079194


[Get Quote](#)

Nicotinamide, a form of vitamin B3, is the metabolic precursor to nicotinamide adenine dinucleotide (NAD⁺), a coenzyme fundamental to cellular life.^{[1][2]} Beyond its classical role in redox reactions, NAD⁺ is a critical substrate for several enzyme families, including sirtuins (SIRTs), poly(ADP-ribose) polymerases (PARPs), and CD38/BST1, which collectively govern cellular homeostasis, DNA repair, and signaling.^{[1][2][3]} Consequently, enzymes within the NAD⁺ metabolic pathways, particularly the salvage pathway which recycles nicotinamide, have emerged as high-value therapeutic targets for a spectrum of diseases, from cancer to neurodegeneration and metabolic disorders.

The development of novel nicotinamide analogs and related compounds necessitates a rigorous, multi-tiered in vitro evaluation strategy. This guide provides a framework for this process, moving logically from initial biochemical screening to cellular target engagement and downstream functional consequences. The methodologies described are designed to be self-validating systems, providing a robust foundation for critical decision-making in drug development.

The Central Hub: Understanding NAD⁺ Metabolism

A thorough evaluation begins with a clear understanding of the key enzymatic players that regulate intracellular NAD⁺ pools. The NAD⁺ salvage pathway is the primary route for NAD⁺ biosynthesis in mammals, starting from nicotinamide. Novel compounds are often designed to modulate the activity of the enzymes in this pathway.



[Click to download full resolution via product page](#)

Caption: Key enzymes in the NAD⁺ salvage and consumption pathways.

Part 1: Primary Biochemical Screening – Gauging Direct Enzymatic Impact

The initial step is to determine if a novel compound directly interacts with the primary enzymes of interest in a purified, cell-free system. This approach isolates the enzyme-inhibitor interaction from the complexities of a cellular environment, providing a clean measure of potency (e.g., IC₅₀).

Nicotinamide Phosphoribosyltransferase (NAMPT) Inhibition Assay

NAMPT is the rate-limiting enzyme in the NAD⁺ salvage pathway, making it a prime target.^[4] Its activity can be measured using a coupled-enzyme fluorometric assay.

Causality: The NAMPT reaction itself does not produce a fluorescent signal. Therefore, its product, nicotinamide mononucleotide (NMN), is converted to NAD⁺ by NMNAT. This NAD⁺ is

then used by alcohol dehydrogenase (ADH) to reduce a substrate, generating NADH, which is fluorescent and can be quantified in real-time.^{[5][6]} The intensity of the fluorescence is directly proportional to NAMPT activity.

Experimental Protocol: Fluorometric NAMPT Inhibition Assay^{[5][7]}

- Reagent Preparation:
 - Prepare NAMPT Assay Buffer (e.g., 50 mM HEPES, pH 8.0, 12 mM MgCl₂, 2 mM DTT).
 - Create a serial dilution of the test compound in 100% DMSO, then dilute further in Assay Buffer to achieve the desired final concentrations. Ensure the final DMSO concentration is ≤1% to avoid solvent artifacts.^{[5][6]}
 - Prepare substrate solutions: Nicotinamide (NAM), 5-phosphoribosyl-1-pyrophosphate (PRPP), and ATP in Assay Buffer.
 - Prepare a coupling enzyme mixture containing NMNAT and ADH in Assay Buffer with ethanol.
- Assay Execution (384-well format):
 - To each well of a black microplate, add 5 µL of diluted test compound or vehicle control (Assay Buffer with DMSO).
 - Add 10 µL of purified recombinant human NAMPT enzyme (e.g., 10-20 ng/µL) to all wells except the "Blank" control. Add 10 µL of Assay Buffer to the blank wells.
 - Incubate the plate for 30 minutes at room temperature to allow for compound-enzyme interaction.
 - Prepare a Master Mix containing Assay Buffer, ATP, NAM, PRPP, and the coupling enzyme mixture.
 - Initiate the reaction by adding 10 µL of the Master Mix to all wells.
- Data Acquisition:

- Immediately place the plate in a fluorometric microplate reader.
- Measure the fluorescence signal (Excitation: 340 nm, Emission: 460 nm) every 2 minutes for 60-120 minutes at 30°C.
- Data Analysis:
 - Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).
 - Normalize the rates to the vehicle control (100% activity) and blank (0% activity).
 - Plot the percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Sirtuin (SIRT) Activity Assays

Sirtuins are NAD⁺-dependent deacylases.^[8] Novel compounds may activate or inhibit their activity. Fluorogenic assays are common for high-throughput screening.

Causality: These assays use a peptide substrate containing an acetylated lysine residue adjacent to a fluorophore, such as aminomethylcoumarin (AMC). The acetylated peptide is non-fluorescent. Upon deacetylation by a sirtuin, a developer enzyme cleaves the deacetylated peptide, releasing the free AMC, which fluoresces strongly.^[9]

Experimental Protocol: Fluorogenic SIRT1 Deacetylation Assay^{[9][10]}

- **Reaction Setup:** In a 96-well plate, combine SIRT1 Assay Buffer, the fluorogenic acetylated peptide substrate (e.g., p53-AMC), NAD⁺, and the test compound or vehicle.
- **Enzyme Initiation:** Add purified recombinant SIRT1 enzyme to initiate the reaction.
- **Incubation:** Incubate at 37°C for 60-90 minutes.
- **Development:** Add the developer solution containing a protease that specifically cleaves the deacetylated substrate. Incubate for 30 minutes at room temperature.
- **Detection:** Measure fluorescence with excitation at ~380-400 nm and emission at ~440-505 nm.^{[9][10]}

- Analysis: Calculate IC₅₀ (for inhibitors) or EC₅₀ (for activators) values as described for the NAMPT assay.

Poly(ADP-Ribose) Polymerase (PARP) Activity Assays

PARPs are activated by DNA damage and consume NAD⁺ to synthesize poly(ADP-ribose) chains on target proteins.[\[11\]](#)

Causality: A common chemiluminescent assay format measures the incorporation of biotinylated ADP-ribose (from a biotinylated NAD⁺ substrate) onto histone proteins coated on a 96-well plate. The amount of incorporated biotin is then detected using streptavidin-horseradish peroxidase (HRP) and a chemiluminescent substrate.[\[12\]](#) The light output is proportional to PARP activity.

CD38 NAD⁺ Hydrolase Activity Assay

CD38 is a transmembrane enzyme with NAD⁺ glycohydrolase activity, breaking down NAD⁺.[\[13\]](#)[\[14\]](#)

Causality: The most common method utilizes a fluorescent NAD⁺ analog, 1,N⁶-etheno-NAD (ε-NAD). CD38-mediated hydrolysis of ε-NAD produces ε-ADP-ribose, which has a significantly higher fluorescence quantum yield than the parent molecule.[\[1\]](#)[\[14\]](#) The increase in fluorescence over time provides a direct measure of enzyme activity.

Data Presentation: Summary of Biochemical Screening


All quantitative data from primary screening should be summarized for clear comparison.

Compound ID	Target Enzyme	Assay Type	IC50 (μM)
NC-001	NAMPT	Fluorometric	0.015 ± 0.002
NC-001	SIRT1	Fluorogenic	> 50
NC-001	PARP1	Chemiluminescent	12.5 ± 1.1
NC-001	CD38	Fluorometric	> 50
NC-002	NAMPT	Fluorometric	2.3 ± 0.4
NC-002	SIRT1	Fluorogenic	0.150 ± 0.018
NC-002	PARP1	Chemiluminescent	> 50
NC-002	CD38	Fluorometric	28.1 ± 3.5

Part 2: Target Engagement in a Cellular Environment

A potent inhibitor in a biochemical assay may fail in a cellular context due to poor membrane permeability or rapid efflux. Therefore, confirming that the compound binds its intended target inside intact cells is a critical validation step. The Cellular Thermal Shift Assay (CETSA) is the gold standard for this purpose.[\[15\]](#)[\[16\]](#)

Causality: CETSA operates on the principle of ligand-induced thermal stabilization.[\[17\]](#) When a compound binds to its target protein, it generally increases the protein's stability, raising its melting temperature (T_m). In a CETSA experiment, cells are treated with the compound, heated to various temperatures, and then lysed. Unfolded, aggregated proteins are pelleted by centrifugation, while the soluble, stabilized target protein remains in the supernatant, where it can be detected by Western blot or other means.[\[15\]](#)[\[18\]](#)



Principle of Cellular Thermal Shift Assay (CETSA)

[Click to download full resolution via product page](#)

Caption: Ligand binding stabilizes the target protein against heat-induced denaturation.

Part 3: Assessing Downstream Cellular Consequences

Once target engagement is confirmed, the next logical step is to measure the functional impact on the cell. This involves quantifying changes in NAD⁺ levels and assessing overall cellular health and viability.

Quantification of Intracellular NAD⁺ Levels

The most direct consequence of modulating NAD⁺ metabolic enzymes is a change in the cellular NAD⁺ pool. Bioluminescent assays provide a highly sensitive and specific method for this measurement.^{[19][20]}

Causality: These assays use a specific reductase enzyme that, in the presence of NADH, converts a proluciferin substrate into luciferin. A luciferase enzyme then uses this luciferin to generate light.^[20] To measure total NAD⁺/NADH, cell lysates are treated with a dehydrogenase that reduces all NAD⁺ to NADH, which then feeds into the light-producing reaction. The signal is proportional to the total NAD⁺ and NADH concentration.^{[19][21]}

Experimental Protocol: Bioluminescent NAD⁺/NADH Assay^{[20][22]}

- **Cell Culture and Treatment:** Seed cells (e.g., HeLa, A549) in a 96-well white-walled plate and allow them to adhere overnight. Treat cells with a serial dilution of the novel nicotinamide compound for a specified time (e.g., 24, 48 hours).
- **Lysis and NAD⁺ Reduction:** Add the provided lytic/detection reagent directly to the wells. This reagent contains detergent to lyse the cells and the necessary enzymes to convert all NAD⁺ to NADH and drive the proluciferin reaction.
- **Incubation:** Incubate the plate for 60 minutes at room temperature, protected from light.
- **Detection:** Measure luminescence using a plate reader.
- **Analysis:** Normalize the luminescence signal to a cell viability assay performed in parallel (see below) to control for changes in cell number. Compare the normalized NAD⁺ levels in treated cells to vehicle-treated controls.

In Vitro Cytotoxicity Profiling

It is essential to determine the therapeutic window of a novel compound. Cytotoxicity assays measure the concentration at which a compound becomes toxic to cells.[\[23\]](#)[\[24\]](#) It is critical to perform these assays in both cancer cell lines and normal, non-cancerous cell lines to assess for selective toxicity.[\[25\]](#)

Causality: The MTT assay is a colorimetric method that measures the metabolic activity of a cell population, which serves as a proxy for viability.[\[23\]](#)[\[25\]](#) Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Experimental Protocol: MTT Cytotoxicity Assay[\[23\]](#)[\[24\]](#)


- **Cell Seeding:** Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.
- **Compound Treatment:** Remove the medium and replace it with fresh medium containing various concentrations of the test compound. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cell death (e.g., Doxorubicin). Incubate for 48-72 hours.
- **MTT Addition:** Add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing formazan crystals to form.
- **Solubilization:** Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.
- **Detection:** Measure the absorbance at ~570 nm using a microplate reader.
- **Analysis:** Calculate the percentage of cell viability relative to the vehicle control. Plot viability against the logarithm of compound concentration to determine the CC50 (50% cytotoxic concentration).

Data Presentation: Summary of Cellular Assay Data

Compound ID	Cell Line	Cell Type	Cellular NAD ⁺ Change (at 1μM, 24h)	CC50 (μM)
NC-001	A549	Lung Cancer	↓ 85%	0.05 ± 0.007
NC-001	IMR-90	Normal Lung	↓ 78%	0.08 ± 0.01
NC-002	HeLa	Cervical Cancer	↑ 45%	15.2 ± 1.8
NC-002	HEK293	Normal Kidney	↑ 30%	> 50

Part 4: Integrated Workflow and Decision Making

The in vitro evaluation of novel nicotinamide compounds is a sequential and logical process. Each stage provides critical data that informs the decision to advance a compound to the next stage.



[Click to download full resolution via product page](#)

Caption: A structured workflow for in vitro evaluation of nicotinamide compounds.

Conclusion

This guide outlines a robust, integrated strategy for the preclinical in vitro evaluation of novel nicotinamide-related compounds. By systematically progressing from direct biochemical inhibition to cellular target engagement and functional outcomes, researchers can build a comprehensive data package. This logical, evidence-based approach ensures that only the most promising, well-characterized candidates are advanced toward in vivo studies, ultimately increasing the probability of success in the drug development pipeline.

References

- Al-Amin, R. A., Gallant, C. J., Muthelo, P. M., & Landegren, U. (2021). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. *Analytical Chemistry*, 93(31), 10999–11009. [[Link](#)]
- Bogan, K. L., & Brenner, C. (2018). Assays for NAD⁺-Dependent Reactions and NAD⁺ Metabolites. *Methods in Enzymology*, 603, 143-164. [[Link](#)]
- Brodin, O., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. *ACS Chemical Biology*. [[Link](#)]
- Wikipedia. (n.d.). Cellular thermal shift assay. Wikipedia. [[Link](#)]
- Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells.
- Sauve, A. A. (2018). Assays for NAD⁺-Dependent Reactions and NAD⁺ Metabolites: Methods and Protocols. Springer. [[Link](#)]
- Oishi, M., Ogasawara, Y., Ishii, K., & Tanabe, S. (1998). Assay of nicotinamide deamidase activity using high-performance liquid chromatography. *Journal of Chromatography B: Biomedical Sciences and Applications*, 720(1-2), 59-64. [[Link](#)]
- Bogan, K. L., & Brenner, C. (2018). Assays for NAD⁺-Dependent Reactions and NAD⁺ Metabolites. PubMed. [[Link](#)]

- Yang, Y., & Cohen, M. S. (2021). Assays for Determination of Cellular and Mitochondrial NAD⁺ and NADH Content. *Methods in Molecular Biology*. [[Link](#)]
- Yang, Y., & Cohen, M. S. (2023). Assays for Determination of Cellular and Mitochondrial NAD⁺ and NADH Content. *ResearchGate*. [[Link](#)]
- Tarragó, M. G., & Chini, E. N. (2018). Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide (ϵ -NAD) and Nicotinamide Guanine Dinucleotide (NGD) Fluorescence-based Methods. *Bio-protocol*, 8(14), e2939. [[Link](#)]
- BPS Bioscience. (n.d.). NAMPT Inhibitor Screening Assay Kit. BPS Bioscience. [[Link](#)]
- Moniot, S., & Steegborn, C. (2018). Sirtuin 6 (SIRT6) Activity Assays. *Methods in Molecular Biology*, 1813, 17-27. [[Link](#)]
- BPS Bioscience. (n.d.). CD38 Inhibitor Screening Assay Kit (Hydrolase Activity). BPS Bioscience. [[Link](#)]
- Greene, N., et al. (2010). Using in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. *Bioorganic & Medicinal Chemistry Letters*, 20(17), 5308-5312. [[Link](#)]
- Deininger, M. (n.d.). A Bioluminescent Assay for Direct Measurement of Sirtuin Activity in Cancer Cells. *Versiti Blood Research Institute*. [[Link](#)]
- BellBrook Labs. (n.d.). Enzolution™ CD38 Assay System. BellBrook Labs. [[Link](#)]
- Smith, B. C., & Denu, J. M. (2018). Measurement of Sirtuin Enzyme Activity Using a Substrate-Agnostic Fluorometric Nicotinamide Assay. *Methods in Molecular Biology*, 1813, 1-15. [[Link](#)]
- BPS Bioscience. (n.d.). CD38 Inhibitor Screening Assay Kit (Cyclase Activity). BPS Bioscience. [[Link](#)]
- Amsbio. (n.d.). CD38 Inhibitor Screening Assay Kit (Cyclase Activity), 71275. Amsbio. [[Link](#)]
- Gallo, M., et al. (2011). Characterization of Nicotinamidases: Steady-State Kinetic Parameters, Class-wide Inhibition by Nicotinaldehydes and Catalytic Mechanism. *Journal of*

Biological Chemistry, 286(35), 30421-30430. [\[Link\]](#)

- Sanchez-Carron, G., et al. (2016). Nicotinamidase High-Throughput Functional Screening. *Frontiers in Microbiology*, 7, 1898. [\[Link\]](#)
- BellBrook Labs. (2025). What Is the Best Sirtuin Assay for SIRT Screening?. BellBrook Labs. [\[Link\]](#)
- DiVA portal. (2020). Development of a cell-based assay for measuring the NAD levels in polyphenol treated cells. DiVA. [\[Link\]](#)
- International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. IJPRA. [\[Link\]](#)
- BPS Bioscience. (n.d.). PARP Assays. BPS Bioscience. [\[Link\]](#)
- Cell Biolabs, Inc. (n.d.). NAD⁺/NADH Assays. Cell Biolabs, Inc.. [\[Link\]](#)
- Kirby, I. T., et al. (2021). PASTA: PARP activity screening and inhibitor testing assay. *STAR Protocols*, 2(1), 100329. [\[Link\]](#)
- Gong, Y., et al. (2019). Bioluminescent Cell-Based NAD(P)/NAD(P)H Assays for Rapid Dinucleotide Measurement and Inhibitor Screening. *ASSAY and Drug Development Technologies*, 17(1), 31-42. [\[Link\]](#)
- Anderson, K. S., et al. (2003). Structural and Kinetic Isotope Effect Studies of Nicotinamidase (Pnc1) from *Saccharomyces cerevisiae*. *Biochemistry*, 42(4), 834-843. [\[Link\]](#)
- Stafford, K. A., et al. (2011). Kinetics and Inhibition of Nicotinamidase from *Mycobacterium tuberculosis*. *Biochemistry*, 50(41), 8875-8883. [\[Link\]](#)
- BMG LABTECH. (2008). PARP assay for inhibitors. BMG LABTECH. [\[Link\]](#)
- P-L, C., et al. (2021). Inhibition of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme of the nicotinamide adenine dinucleotide (NAD) salvage pathway, to target glioma heterogeneity through mitochondrial oxidative stress. *Cancers*, 13(11), 2769. [\[Link\]](#)

- Zheng, X., et al. (2015). Discovery and characterization of novel small-molecule inhibitors targeting nicotinamide phosphoribosyltransferase. *Journal of Medicinal Chemistry*, 58(12), 4983-4995. [[Link](#)]
- St. Martin, S. K., et al. (1990). In vitro evaluation of nicotinamide riboside analogs against *Haemophilus influenzae*. *Antimicrobial Agents and Chemotherapy*, 34(8), 1473-1479. [[Link](#)]
- BPS Bioscience. (n.d.). NAMPT Inhibitor Screening Assay Kit. BPS Bioscience. [[Link](#)]
- Amsbio. (n.d.). PARP Assays. Amsbio. [[Link](#)]
- Słabicki, M., et al. (2020). NAD Analogs in Aid of Chemical Biology and Medicinal Chemistry. *Molecules*, 25(11), 2539. [[Link](#)]
- Shi, J., et al. (2004). Discovery of substituted N-phenyl nicotinamides as potent inducers of apoptosis using a cell- and caspase-based high throughput screening assay. *Journal of Medicinal Chemistry*, 47(12), 3139-3151. [[Link](#)]
- University of Iowa. (2025). Experimental and Computational Evaluation of Nicotinamide Cofactor Biomimetics. University of Iowa. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Assays for NAD⁺-Dependent Reactions and NAD⁺ Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Assays for NAD⁺-Dependent Reactions and NAD⁺ Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Inhibition of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme of the nicotinamide adenine dinucleotide (NAD) salvage pathway, to target glioma heterogeneity through mitochondrial oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]

- [5. bpsbioscience.com \[bpsbioscience.com\]](#)
- [6. bpsbioscience.com \[bpsbioscience.com\]](#)
- [7. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [8. Versiti - A Bioluminescent Assay for Direct Measurement of Sirtuin Activity in Cancer Cells | Michael Deininger Laboratory | Versiti Blood Research Institute \[versiti.org\]](#)
- [9. sigmaaldrich.com \[sigmaaldrich.com\]](#)
- [10. Sirtuin 6 \(SIRT6\) Activity Assays - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. bpsbioscience.com \[bpsbioscience.com\]](#)
- [12. bmglabtech.com \[bmglabtech.com\]](#)
- [13. Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide \(\$\epsilon\$ -NAD\) and Nicotinamide Guanine Dinucleotide \(NGD\) Fluorescence-based Methods - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. bpsbioscience.com \[bpsbioscience.com\]](#)
- [15. Cellular thermal shift assay: an approach to identify and assess protein target engagement | Semantic Scholar \[semanticscholar.org\]](#)
- [16. Cellular thermal shift assay - Wikipedia \[en.wikipedia.org\]](#)
- [17. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [18. pubs.acs.org \[pubs.acs.org\]](#)
- [19. Bioluminescent Nicotinamide Adenine Dinucleotide Detection Assays Part II: Choosing the Right Product for Your Application \[promega.jp\]](#)
- [20. Bioluminescent Cell-Based NAD\(P\)/NAD\(P\)H Assays for Rapid Dinucleotide Measurement and Inhibitor Screening - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. NAD⁺/NADH Assays \[cellbiolabs.com\]](#)
- [22. diva-portal.org \[diva-portal.org\]](#)
- [23. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [24. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [25. ijprajournal.com \[ijprajournal.com\]](#)
- To cite this document: BenchChem. [Introduction: The Rationale for Interrogating Nicotinamide Metabolism]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b079194/docs#introduction-the-rationale-for-interrogating-nicotinamide-metabolism\]](https://www.benchchem.com/product/b079194/docs#introduction-the-rationale-for-interrogating-nicotinamide-metabolism)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)